1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile

• IUPAC Name: 4-anilino-1-benzylpiperidine-4-carbonitrile
• InChI: InChI=1S/C19H21N3/c20-16-19(21-18-9-5-2-6-10-18)11-13-22(14-12-19)15-17-7-3-1-4-8-17/h1-10,21H,11-15H2
• InChI Key: AYYPQRMTCMCFSL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C#N)NC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C19H21N3
• DSSTOX Substance ID: DTXSID90242513
• Molecular Weight: 291.4 g/mol
• Solubility: 39.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 968-86-5

Description

1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile, also known as this compound, is a useful research compound. Its molecular formula is C19H21N3 and its molecular weight is 291.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 39.7 [ug/ml]. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 73005. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis of Pharmaceuticals : Rodríguez-Franco and Fernández-Bachiller (2002) demonstrated the first synthesis of 1-benzyl-4-(chloromethyl)piperidine, which is a precursor in the synthesis of potential pharmaceuticals (Rodríguez-Franco & Fernández-Bachiller, 2002).

• Anti-Acetylcholinesterase Activity : Research by Sugimoto et al. (1990, 1992) indicated that 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives exhibit potent anti-acetylcholinesterase activity, making them promising candidates as antidementia agents (Sugimoto et al., 1990); (Sugimoto et al., 1992).

• Fluorescent pH-Responsive Applications : A 2019 study by Horak et al. found that fluorescent pH-responsive aminated benzimidazo[1,2-a]quinoline-6-carbonitriles have potential uses in pH sensing materials and as H+ fluoroionophores in bulk optode membranes (Horak et al., 2019).

• Antimicrobial Activity : Research conducted by Bhat and Begum (2021) showed that pyrimidine carbonitrile derivatives, including 4-amino-6-[2-(3,4-dimethoxybenzylidene)hydrazinyl]pyrimidine-5-carbonitrile, could induce bacterial cell membrane rupture and disintegration, suggesting potential antimicrobial applications (Bhat & Begum, 2021).

• Potential in Cancer Therapy : In 2019, Ahagh et al. found that certain synthesized spiro compounds, including 1'-benzyl-3,4-dihydrospiro[[2]benzopyran-1,4'-piperidine]-3-carbonitrile, exhibit cytotoxic activity against colorectal cancer cells, indicating their potential as chemotherapeutic agents (Ahagh et al., 2019).

• CNS Receptor Affinity : A study by Maier and Wünsch (2002) reported that certain synthesized compounds, including 1'-benzyl-3,4-dihydrospiro compounds, show higher affinity for sigma(1) receptors over sigma(2) receptors, suggesting applications in targeting central nervous system receptors (Maier & Wünsch, 2002).

Mechanism of Action

Target of Action

The primary target of 1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile is the muscarinic receptors . These receptors play a crucial role in the central nervous system (CNS), mediating various physiological functions such as heart rate, smooth muscle contraction, and glandular secretion .

Mode of Action

This compound acts as a modulator of muscarinic receptors . It interacts with these receptors, altering their activity and leading to changes in the downstream signaling pathways .

Biochemical Pathways

Given its role as a modulator of muscarinic receptors, it likely influences pathways related to neurotransmission and cns function .

Result of Action

The modulation of muscarinic receptors by this compound can lead to various molecular and cellular effects. These effects depend on the specific receptor subtype and the cellular context .

Safety and Hazards

This compound is considered hazardous. It is advised to avoid contact with skin and eyes, formation of dust and aerosols, and exposure without special instructions.

Future Directions

Given its use as a precursor in the synthesis of fentanyl and its analogues, there are ongoing efforts to place such precursors under international control to prevent their diversion from licit industry and to seize illicit shipments of these chemicals.

Synthesis routes and methods I

Procedure details

1-Phenylmethyl-4-piperidinone (20.00 g, 0.106 mol), KCN (9.60 g, 0.147 mol), and aniline (13.60 g, 0.146 mol) in 180 mL isopropanol were cooled in an ice bath. Acetic acid (20 mL) was added dropwise and the addition funnel was rinsed with 20 mL isopropanol. The solution was heated at reflux for 4 h. The mixture was allowed to cool to room temperature and poured over an ice (120 g)/concentrated ammonium hydroxide (80 mL) mixture. The aqueous solution was extracted three times with chloroform. The organic layer was washed with brine. The organic solution was dried with MgSO4, filtered, and the volatiles were evaporated. The residue was recrystallized from isopropanol to provide 24.04 g of a white solid in a 78% yield. mp 145-147° C.; 1H NMR (CDCl3) δ 7.35-7.23 (m, 6H), 6.93-6.90 (m, 4H), 3.65, (br s, 1H), 3.56 (br s, 2H), 2.81 (br d, 2H, J=11.91 Hz), 2.46 (t, 2H, J=10.30 Hz), 2.33 (d, 2H, J=13.28 Hz), 1.93 (t, 2H, J=10.30 Hz); 13C NMR (CDCl3) δ 143.4, 138.1, 129.4, 129.1, 128.5, 127.4, 62.7, 53.2, 49.4, 36.2.

Synthesis routes and methods II

Procedure details

To a solution of 1-benzyl-4-oxo-piperidine (226.8 g, 1.2 mol) and phenylamine (111.6 g, 1.2 mol) in acetic acid (1000 mL) was added dropwise the solution of potassium cyanide (117 g, 1.8 mol) in water (200 mL). The reaction mixture was stirred at 25° C. for 24 h and then poured into ice-water. The mixture was basified with ammonium hydroxide and extracted with CH2Cl2. The combined organic layers were washed with brine, dried over Na2SO4 and concentrated under reduced pressure to give crude benzyl-4-phenylamino-piperidine-4-carbonitrile (255.36 g, 73.1%), which was used directly in the next step. 1H NMR (300 MHz, CDCl3) δ 7.22-7.36 (m, 7H), 6.90-6.94 (m, 3H), 3.65 (br s, 1H), 3.58 (s, 2H), 2.74-2.86 (m, 2H), 2.44-2.52 (m, 2H), 2.32-2.37 (m, 2H), 1.92-2.00 (m, 2H).